(7Z)-7-(5-methoxy-2-oxo-1,2-dihydro-3H-indol-3-ylidene)-3-(3,4,5-trimethoxyphenyl)-3,4-dihydro-2H-[1,3]thiazolo[3,2-a][1,3,5]triazin-6(7H)-one

• IUPAC Name: (7Z)-7-(5-methoxy-2-oxo-1H-indol-3-ylidene)-3-(3,4,5-trimethoxyphenyl)-2,4-dihydro-[1,3]thiazolo[3,2-a][1,3,5]triazin-6-one
• InChI: InChI=1S/C23H22N4O6S/c1-30-13-5-6-15-14(9-13)18(21(28)25-15)20-22(29)27-11-26(10-24-23(27)34-20)12-7-16(31-2)19(33-4)17(8-12)32-3/h5-9H,10-11H2,1-4H3,(H,25,28)/b20-18-
• InChI Key: KMROPSNTEOJJFV-ZZEZOPTASA-N
• Canonical SMILES: COC1=CC2=C(C=C1)NC(=O)C2=C3C(=O)N4CN(CN=C4S3)C5=CC(=C(C(=C5)OC)OC)OC
• Isomeric SMILES: COC1=CC\2=C(C=C1)NC(=O)/C2=C\3/C(=O)N4CN(CN=C4S3)C5=CC(=C(C(=C5)OC)OC)OC
• Molecular Formula: C23H22N4O6S
• Molecular Weight: 482.5 g/mol

Description

The compound (7Z)-7-(5-methoxy-2-oxo-1,2-dihydro-3H-indol-3-ylidene)-3-(3,4,5-trimethoxyphenyl)-3,4-dihydro-2H-[1,3]thiazolo[3,2-a][1,3,5]triazin-6(7H)-one is a complex organic molecule that features a unique combination of indole, thiazolo, and triazinone structures

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (7Z)-7-(5-methoxy-2-oxo-1,2-dihydro-3H-indol-3-ylidene)-3-(3,4,5-trimethoxyphenyl)-3,4-dihydro-2H-[1,3]thiazolo[3,2-a][1,3,5]triazin-6(7H)-one typically involves multi-step organic reactions. The starting materials often include substituted indoles, thiazoles, and triazines. The key steps may involve:

Condensation Reactions: Combining the indole and thiazole derivatives under acidic or basic conditions.

Cyclization: Formation of the triazinone ring through intramolecular cyclization.

Methoxylation: Introduction of methoxy groups using reagents like dimethyl sulfate or methanol in the presence of a base.

Industrial Production Methods

For industrial-scale production, the process would be optimized for yield and purity. This might involve:

Catalysis: Using catalysts to enhance reaction rates and selectivity.

Continuous Flow Chemistry: Implementing continuous flow reactors to improve efficiency and scalability.

Purification: Employing techniques such as crystallization, chromatography, and recrystallization to achieve high purity.

Chemical Reactions Analysis

Types of Reactions

(7Z)-7-(5-methoxy-2-oxo-1,2-dihydro-3H-indol-3-ylidene)-3-(3,4,5-trimethoxyphenyl)-3,4-dihydro-2H-[1,3]thiazolo[3,2-a][1,3,5]triazin-6(7H)-one: can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using agents like hydrogen peroxide or potassium permanganate.

Reduction: Reduction can be achieved using reagents such as sodium borohydride or lithium aluminum hydride.

Substitution: Electrophilic or nucleophilic substitution reactions can occur, especially at the methoxy and indole positions.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate, and other oxidizing agents.

Reduction: Sodium borohydride, lithium aluminum hydride, and catalytic hydrogenation.

Substitution: Halogenating agents, nucleophiles like amines or thiols.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation might yield quinones, while reduction could produce alcohols or amines.

Scientific Research Applications

(7Z)-7-(5-methoxy-2-oxo-1,2-dihydro-3H-indol-3-ylidene)-3-(3,4,5-trimethoxyphenyl)-3,4-dihydro-2H-[1,3]thiazolo[3,2-a][1,3,5]triazin-6(7H)-one: has several applications in scientific research:

Medicinal Chemistry: Potential use as a lead compound for developing new drugs due to its unique structure and biological activity.

Materials Science: Utilized in the development of organic semiconductors and other advanced materials.

Organic Synthesis: Serves as an intermediate in the synthesis of more complex molecules.

Mechanism of Action

The mechanism of action of (7Z)-7-(5-methoxy-2-oxo-1,2-dihydro-3H-indol-3-ylidene)-3-(3,4,5-trimethoxyphenyl)-3,4-dihydro-2H-[1,3]thiazolo[3,2-a][1,3,5]triazin-6(7H)-one involves its interaction with specific molecular targets. These targets could include enzymes, receptors, or other proteins, leading to modulation of biological pathways. The exact pathways and targets would depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

Dichloroanilines: These compounds have similar aromatic structures but differ in functional groups and substitution patterns.

Phenolic Compounds: Similar in having aromatic rings with various substituents, but differ in their specific functional groups and biological activities.

Uniqueness

The uniqueness of (7Z)-7-(5-methoxy-2-oxo-1,2-dihydro-3H-indol-3-ylidene)-3-(3,4,5-trimethoxyphenyl)-3,4-dihydro-2H-[1,3]thiazolo[3,2-a][1,3,5]triazin-6(7H)-one lies in its combination of indole, thiazolo, and triazinone structures, which confer distinct chemical and biological properties not found in simpler aromatic compounds.